2-naphthaldehyde (4,6-dianilino-1,3,5-triazin-2-yl)hydrazone

• IUPAC Name: 2-N-[(E)-naphthalen-2-ylmethylideneamino]-4-N,6-N-diphenyl-1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/C26H21N7/c1-3-11-22(12-4-1)28-24-30-25(29-23-13-5-2-6-14-23)32-26(31-24)33-27-18-19-15-16-20-9-7-8-10-21(20)17-19/h1-18H,(H3,28,29,30,31,32,33)/b27-18+
• InChI Key: BYBWEFGYDAXGQI-OVVQPSECSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=NC(=N2)NN=CC3=CC4=CC=CC=C4C=C3)NC5=CC=CC=C5
• Isomeric SMILES: C1=CC=C(C=C1)NC2=NC(=NC(=N2)N/N=C/C3=CC4=CC=CC=C4C=C3)NC5=CC=CC=C5
• Molecular Formula: C26H21N7
• Molecular Weight: 431.5 g/mol

Description

2-naphthaldehyde (4,6-dianilino-1,3,5-triazin-2-yl)hydrazone, commonly known as NATA, is a fluorescent probe that is widely used in scientific research. NATA is a derivative of 2-naphthaldehyde and is synthesized through a simple and efficient method. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and application in various fields of research.

Mechanism of Action

NATA is a fluorescent probe that undergoes a fluorescence emission when excited by light of a specific wavelength. The mechanism of action of NATA involves the formation of a complex between the probe and the target molecule. The complex formation causes a change in the electronic structure of NATA, resulting in a shift in its fluorescence emission. The change in fluorescence emission can be used to monitor the binding of NATA to the target molecule.
Biochemical and Physiological Effects:
NATA has been shown to have a low toxicity and is well tolerated by biological systems. It has been used to study the effect of various compounds on biological systems and has been shown to be a reliable indicator of cellular activity. NATA has also been used to study the effects of pH on biological systems and has been shown to be a sensitive indicator of changes in pH.

Advantages and Limitations for Lab Experiments

NATA has several advantages for use in lab experiments. It is a highly sensitive and selective probe that can detect small changes in biological systems. It is also easy to use and can be incorporated into a wide range of experimental setups. However, NATA has some limitations. It is sensitive to changes in temperature and pH, which can affect its fluorescence emission. It also has a limited range of excitation and emission wavelengths, which can limit its use in certain experimental setups.

Future Directions

There are several future directions for the use of NATA in scientific research. One area of interest is the development of new probes based on the NATA structure. These probes could be designed to have improved sensitivity and selectivity for specific biological targets. Another area of interest is the use of NATA in vivo. The development of new imaging techniques could allow for the use of NATA to monitor biological processes in living organisms. Finally, the use of NATA in drug discovery is an area of active research. NATA could be used to screen compounds for their ability to bind to specific biological targets, which could lead to the development of new drugs.

Synthesis Methods

NATA is synthesized through a reaction between 2-naphthaldehyde, 4,6-dianilino-1,3,5-triazine, and hydrazine hydrate. The reaction takes place under mild conditions and yields a highly pure and stable product. The synthesis method is well established and has been optimized for high yield and purity.

Scientific Research Applications

NATA is widely used as a fluorescent probe in various fields of scientific research. It has been used to study protein-ligand interactions, enzyme kinetics, and DNA binding. NATA is also used as a pH indicator and has been used to study the pH of various biological systems. Its high sensitivity and selectivity make it an ideal probe for studying biological processes.